1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-((2-phenylthiazol-4-yl)methyl)azetidine-3-carboxamide

• IUPAC Name: 1-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]-N-[(2-phenyl-1,3-thiazol-4-yl)methyl]azetidine-3-carboxamide
• InChI: InChI=1S/C23H23N7OS/c1-15-8-16(2)30(28-15)21-9-20(25-14-26-21)29-11-18(12-29)22(31)24-10-19-13-32-23(27-19)17-6-4-3-5-7-17/h3-9,13-14,18H,10-12H2,1-2H3,(H,24,31)
• InChI Key: LKRZAVRCKVMDIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=NC=N2)N3CC(C3)C(=O)NCC4=CSC(=N4)C5=CC=CC=C5)C
• Molecular Formula: C23H23N7OS
• Molecular Weight: 445.5 g/mol

Description

1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-((2-phenylthiazol-4-yl)methyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C23H23N7OS and its molecular weight is 445.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer and Anti-inflammatory Applications

• Synthesis and Biological Evaluation : Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase agents, showing potential in cytotoxic activities against cancer cell lines such as HCT-116 and MCF-7, as well as inhibition of 5-lipoxygenase, which is a key enzyme involved in inflammation (Rahmouni et al., 2016). Similar compounds have also shown significant antitumor activity, particularly against human breast adenocarcinoma cell lines, highlighting their potential as therapeutic agents (Khaled R. A. Abdellatif et al., 2014).

Antimicrobial and Antitubercular Activities

• Antimicrobial and Antitubercular Potential : Certain pyrazolo[3,4-d]pyrimidine derivatives have been synthesized and tested for their biological activity, showing promising results against various viruses and tumor cells, including activity against measles in vitro and moderate antitumor activity against leukemia (C. R. Petrie et al., 1985). Additionally, imidazo[1,2-a]pyridine-3-carboxamides, a related class of compounds, have shown potent activity against multi- and extensive drug-resistant tuberculosis strains, highlighting their potential in combating resistant bacterial infections (Garrett C. Moraski et al., 2011).